Cas no 872849-10-0 (N-(4-methylphenyl)methyl-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-(4-methylphenyl)methyl-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872849-10-0
• MF: C₂₄H₂₅N₃O₃
• MW: 403.473605871201
• CID: 6614167
• PubChem ID: 7162313
• Update Time: 2025-06-25

N-(4-methylphenyl)methyl-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)methyl-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• N-[(4-methylphenyl)methyl]-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide
• 872849-10-0
• MLS001235936
• CHEMBL1333059
• N-[(4-methylphenyl)methyl]-2-oxo-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]acetamide
• SMR000807246
• HMS2966C16
• AKOS024619212
• F2001-0292
• N-(4-methylbenzyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide

• Inchi： 1S/C24H25N3O3/c1-17-8-10-18(11-9-17)14-25-24(30)23(29)20-15-27(21-7-3-2-6-19(20)21)16-22(28)26-12-4-5-13-26/h2-3,6-11,15H,4-5,12-14,16H2,1H3,(H,25,30)
• InChI Key： WWVWAMXLLJSJHB-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C(C(NCC2C=CC(C)=CC=2)=O)=O)C2C=CC=CC1=2)N1CCCC1

Computed Properties

• Exact Mass: 403.18959167g/mol
• Monoisotopic Mass: 403.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(4-methylphenyl)methyl-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide

Professional Introduction to N-(4-methylphenyl)methyl-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide and CAS No. 872849-10-0

N-(4-methylphenyl)methyl-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide, a compound with the CAS number 872849-10-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, featuring a combination of aromatic and heterocyclic rings, makes it a promising candidate for further research and development.

The molecular framework of N-(4-methylphenyl)methyl-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide is characterized by its complex arrangement of functional groups. The presence of an indole core, which is well-documented for its biological activity, is particularly noteworthy. Indole derivatives have been extensively studied for their roles in various pharmacological processes, including modulation of neurotransmitter systems and anti-inflammatory effects. The integration of a pyrrolidine moiety further enhances the compound's potential by introducing additional binding sites that could interact with biological targets.

Recent advancements in drug discovery have highlighted the importance of multitarget engagement in the development of novel therapeutics. The design of N-(4-methylphenyl)methyl-2-oxo-2-{1-2-oxyoxygen atom-containing group} aligns with this trend by incorporating multiple pharmacophores into a single molecular entity. This approach not only increases the likelihood of achieving desired pharmacological effects but also reduces the potential for side effects associated with single-target drugs.

In the context of current research, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with multiple biological pathways suggests that it could be effective in treating a range of conditions. For instance, studies have indicated that indole derivatives can modulate the activity of enzymes and receptors involved in pain perception, inflammation, and neurotransmission. The addition of a pyrrolidine group may further enhance these effects by providing additional interactions with biological targets.

The synthesis of N-(4-methylphenyl)methyl-oxygen-containing group} involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern pharmaceutical chemistry. The process typically begins with the preparation of key intermediates, such as the indole derivative and the pyrrolidine-containing moiety. These intermediates are then coupled together through various organic transformations, including condensation reactions and cyclization processes. The final step often involves purification techniques to ensure the compound meets the stringent quality standards required for pharmaceutical applications.

The structural features of this compound make it an attractive candidate for further exploration in medicinal chemistry. The aromatic ring system provides stability and lipophilicity, while the heterocyclic rings contribute to binding affinity and selectivity. Additionally, the presence of multiple oxygen atoms introduces polar functional groups that can enhance solubility and bioavailability.

Current research is focused on understanding the mechanisms by which this compound exerts its biological effects. Techniques such as X-ray crystallography and computational modeling are being employed to elucidate its interactions with target proteins and enzymes. These studies aim to provide insights into how the compound modulates biological pathways and could lead to the identification of new therapeutic applications.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of CAS No. 872849-oxygen-containing group exemplifies this collaborative approach by integrating knowledge from various fields to create a molecule with significant therapeutic potential.

In conclusion, N-(4-methylphenyl)methyl-oxygen-containing group represents a promising advancement in pharmaceutical chemistry. Its complex structure, featuring an indole core and a pyrrolidine moiety, makes it a versatile molecule with potential applications in treating various conditions. Ongoing research aims to further elucidate its mechanisms of action and explore new therapeutic avenues.